[1,2,4]Triazolo[4,3-a]pyridine-8-carboxylic acid hydrochloride

• IUPAC Name: [1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H5N3O2.ClH/c11-7(12)5-2-1-3-10-4-8-9-6(5)10;/h1-4H,(H,11,12);1H
• InChI Key: GXHLARUQDAVLBU-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=NN=C2C(=C1)C(=O)O.Cl
• Molecular Formula: C7H6ClN3O2
• Molecular Weight: 199.59 g/mol
• CAS RN: 2228678-32-6

Description

Triazoles are a class of five-membered heterocyclic compounds containing two carbon and three nitrogen atoms. They are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities. Triazole nucleus is present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular.

Scientific Research Applications

Synthesis Techniques

1,2,4-Triazolo[4,3-a]pyridine derivatives are synthesized through various methods, emphasizing the relevance of the core structure in chemical synthesis. For instance, PhI(OCOCF₃)₂-mediated intramolecular oxidative N-N bond formation facilitates the metal-free synthesis of 1,2,4-triazolo[1,5-a]pyridines, highlighting an efficient approach with short reaction times and high yields (Zisheng Zheng et al., 2014). Additionally, palladium-catalyzed chemoselective monoarylation of hydrazides has been developed for the synthesis of [1,2,4]triazolo[4,3-a]pyridines, demonstrating a convenient method that results in a variety of substituents at the 3-position (A. Reichelt et al., 2010).

Molecular Docking and In Vitro Screening

The synthesis of novel pyridine and fused pyridine derivatives from 6-(3,4-dimethylphenyl)-2-hydrazinyl-4-(thiophen-2-yl)-pyridine-3-carbonitrile has been reported. These compounds underwent in silico molecular docking screenings towards GlcN-6-P synthase as the target protein. The results revealed moderate to good binding energies of the ligands on the target protein, showcasing their potential in antimicrobial and antioxidant activities (E. M. Flefel et al., 2018).

Antimicrobial Activities

Several studies have focused on the antimicrobial properties of 1,2,4-Triazolo[4,3-a]pyridine derivatives. For example, a novel and efficient synthesis of pyrazolo[3,4-d]pyrimidine derivatives evaluated their antibacterial activity, showing significant biological activity against various microorganisms (S. Rostamizadeh et al., 2013). Another study synthesized and evaluated the antibacterial activity of 2,6-bis(6-substituted-1,2,4-triazolo[3,4-b][1,3,4]thiadiazol-3-yl)pyridine derivatives, with some compounds exhibiting promising activity against Escherichia coli and Pseudomonas aeruginosa (Haihua Xiao et al., 2014).

Antitumor Activities

The antitumor activities of 1,2,4-Triazolo[4,3-a]pyridine derivatives have also been explored. For instance, the synthesis of 2‐(substituted)phenyl‐1,2,4‐triazolo[1,5‐a]pyridines and their evaluation against human ovary cancer cell line (HO-8910) showed that some compounds exhibited stronger antitumor activities than cisplatin, indicating their potential as antitumor agents (Guolin Zhang & Yongzhou Hu, 2007).

Mechanism of Action

In terms of pharmacokinetics, the properties of triazoles can vary widely depending on their specific structure and the presence of other functional groups. Factors such as solubility, stability, and the ability to cross cell membranes can all influence a compound’s absorption, distribution, metabolism, and excretion (ADME) properties .

The action of these compounds can also be influenced by various environmental factors. For example, the pH of the environment can affect the ionization state of the compound, which in turn can influence its absorption and distribution. Temperature, the presence of other compounds, and the specific characteristics of the biological system (such as the presence of certain enzymes or transport proteins) can also affect the action of the compound .